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Compound of Interest

Compound Name: 5-benzylthiazolidine-2,4-dione

Cat. No.: B3032654 Get Quote

Application Notes & Protocols: 5-benzylthiazolidine-
2,4-dione
Abstract & Scope
This document provides a comprehensive guide for the safe and effective handling, storage,

and laboratory use of 5-benzylthiazolidine-2,4-dione. As a member of the thiazolidinedione

(TZD) class of heterocyclic compounds, this reagent holds significant potential in various

research domains, including medicinal chemistry and drug development. The TZD scaffold is a

privileged structure, famously utilized in antidiabetic agents (glitazones) and widely investigated

for anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] These protocols are

designed for researchers, scientists, and drug development professionals to ensure compound

integrity, experimental reproducibility, and operator safety.

Physicochemical & Structural Information
5-benzylthiazolidine-2,4-dione is a derivative of the core 2,4-thiazolidinedione structure.

Understanding its fundamental properties is critical for its appropriate use in experimental

settings.
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Property Value Source

IUPAC Name
5-benzyl-1,3-thiazolidine-2,4-

dione
PubChem[4]

CAS Number 33321-31-2 PubChem[4]

Molecular Formula C₁₀H₉NO₂S PubChem[4]

Molecular Weight 207.25 g/mol PubChem[4]

Appearance
White to off-white

solid/crystalline powder

Inferred from related

compounds[5]

Solubility
Soluble in DMSO, Methanol,

Ethanol
Inferred from parent scaffold[5]

Hazard Assessment & Safety Protocols
While a specific safety data sheet for 5-benzylthiazolidine-2,4-dione is not universally

available, data from closely related TZD analogues provide a strong basis for hazard

assessment. The following guidelines are based on established data for the TZD class and

should be considered mandatory.

3.1 GHS Hazard Classification (Anticipated)

Hazard Class Hazard Statement GHS Pictogram
Precautionary
Basis

Acute Oral Toxicity
H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)

Skin

Corrosion/Irritation

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)
[6]

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)
[6]

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)
[6]
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3.2 Personal Protective Equipment (PPE) & Engineering Controls

Engineering Controls: Always handle this compound within a certified chemical fume hood to

mitigate inhalation risk.[6] Facilities should be equipped with an operational eyewash station

and safety shower.

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[6]

Hand Protection: Use nitrile or other chemically resistant gloves. Wash hands thoroughly

with soap and water after handling, even if gloves were worn.[6][7]

Body Protection: A standard laboratory coat must be worn. Ensure it is fully buttoned.

3.3 First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, seek

urgent medical attention.[6]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. If irritation persists, seek medical advice.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Immediately call a poison

control center or seek emergency medical attention.[7]

Storage and Stability
The integrity of 5-benzylthiazolidine-2,4-dione is contingent on proper storage. The dione

functional groups can be susceptible to hydrolysis, and the overall structure may be sensitive to

light and temperature over extended periods.

Long-Term Storage (Months to Years): Store at -20°C in a tightly sealed, opaque container.

The inclusion of a desiccant is highly recommended to prevent moisture accumulation.
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Short-Term Storage (Days to Weeks): Storage at 2-8°C is acceptable for short durations. The

container must be tightly sealed to prevent moisture ingress upon removal from the cold

environment.[8]

Benchtop Use: Minimize time spent at ambient temperature. Weigh out the required amount

and promptly return the stock container to its recommended storage condition.

The following diagram outlines the decision-making process for appropriate storage.
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Compound Received

Intended Storage Duration?

Store at -20°C
- Tightly sealed, opaque vial

- Use desiccant

> 4 Weeks

Store at 2-8°C
- Tightly sealed vial
- Minimize opening

< 4 Weeks

Is the compound in solution
(e.g., DMSO stock)?

Store aliquots at -20°C or -80°C
- Protect from light

- Avoid freeze-thaw cycles

Yes

Use in Experiment

No, using solid
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Preparation Phase

Handling Phase

Post-Use Phase

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Prepare Fume Hood Workspace
(Clean surface, gather materials)

Retrieve Compound from Storage
(e.g., -20°C Freezer)

Allow container to equilibrate
to room temperature before opening
(Prevents moisture condensation)

Weigh required amount of solid
OR

Thaw stock solution aliquot

Prepare working solution
(Dilute stock in appropriate buffer/media)

Add solution to experiment

Return stock container
to proper storage

Dispose of contaminated tips,
tubes, and waste solution
per institutional guidelines

Clean workspace and
remove PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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